2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C12H11ClFN3OS/c1-7(15-10(18)6-13)11-16-17-12(19-11)8-4-2-3-5-9(8)14/h2-5,7H,6H2,1H3,(H,15,18)
• InChI Key: DLCOEUZJOZVTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(S1)C2=CC=CC=C2F)NC(=O)CCl
• Molecular Formula: C12H11ClFN3OS
• Molecular Weight: 299.75 g/mol

Description

2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide is a chemical compound that has shown potential in various scientific research applications. It is a thiadiazole derivative that was first synthesized in 2010 by researchers at the University of Milan. Since then, it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide is not fully understood. However, it is thought to act by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. It may also have antioxidant and anti-inflammatory effects that contribute to its neuroprotective properties.
Biochemical and Physiological Effects
2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide has been shown to have several biochemical and physiological effects. It has been found to increase the levels of certain antioxidants in the brain, such as glutathione and superoxide dismutase. It also reduces the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β).

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several potential future directions for research on 2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. It may also have applications in the treatment of other neurological disorders, such as epilepsy and depression. Further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of 2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide involves the reaction of 2-amino-5-(2-fluorophenyl)-1,3,4-thiadiazole with chloroacetyl chloride in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain the final compound. This method has been optimized to produce high yields of pure compound.

Scientific Research Applications

2-Chloro-N-[1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]acetamide has shown potential in various scientific research applications. It has been studied for its anticonvulsant and neuroprotective effects in animal models of epilepsy and neurodegenerative diseases. It has also been investigated for its potential as a therapeutic agent for anxiety and depression.